Cas no 81842-43-5 (3-Cyclohexen-1-one, 4-(3-oxobutyl)-)
81842-43-5 structure
Product Name:3-Cyclohexen-1-one, 4-(3-oxobutyl)-
CAS No:81842-43-5
MF:C10H14O2
MW:166.216963291168
CID:702805
PubChem ID:13213637
Update Time:2025-04-19
3-Cyclohexen-1-one, 4-(3-oxobutyl)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Cyclohexen-1-one, 4-(3-oxobutyl)-
- 4-(3-oxobutyl)cyclohex-3-en-1-one
- 81842-43-5
- DTXSID30528545
-
- Inchi: 1S/C10H14O2/c1-8(11)2-3-9-4-6-10(12)7-5-9/h4H,2-3,5-7H2,1H3
- InChI Key: HTNMIOPWKNKLTE-UHFFFAOYSA-N
- SMILES: O=C1CC=C(CCC(C)=O)CC1
Computed Properties
- Exact Mass: 166.099379685g/mol
- Monoisotopic Mass: 166.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 34.1Ų
3-Cyclohexen-1-one, 4-(3-oxobutyl)- Related Literature
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
81842-43-5 (3-Cyclohexen-1-one, 4-(3-oxobutyl)-) Related Products
- 6809-52-5(Teprenone)
- 3879-26-3(Nerylacetone)
- 5259-65-4(4-Methyl-3-cyclohexen-1-one (contain up to 10% 4-methyl cyclohexanone))
- 3796-70-1((E)-6,10-Dimethylundeca-5,9-dien-2-one)
- 762-29-8(Farnesalacetone)
- 21978-49-4(5,9,13,17,21,25,29,33-Pentatriacontaoctaen-2-one,6,10,14,18,22,26,30,34-octamethyl-, (5E,9E,13E,17E,21E,25E,29E)-)
- 1117-52-8(E,E-Farnesylacetone)
- 689-67-8((E/Z)-Geranylacetone)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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